Cas no 1207006-25-4 (3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea)

• Product Name: 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea
• CAS No: 1207006-25-4
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 5957606
• PubChem ID: 45504799
• Update Time: 2025-07-09

3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea
• 1-(2,3-dimethoxyphenyl)-3-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]urea
• F5834-2806
• 1207006-25-4
• 3-(2,3-dimethoxyphenyl)-1-[2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]urea
• AKOS024521638
• 1-(2,3-dimethoxyphenyl)-3-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
• VU0523174-1

• Inchi： 1S/C22H27N3O4/c1-14(2)21(26)25-11-10-15-8-9-17(12-16(15)13-25)23-22(27)24-18-6-5-7-19(28-3)20(18)29-4/h5-9,12,14H,10-11,13H2,1-4H3,(H2,23,24,27)
• InChI Key： QERJFZPNZYQZIV-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1OC)C(NC1=CC2=C(C=C1)CCN(C(=O)C(C)C)C2)=O

Computed Properties

• Exact Mass: 397.20015635g/mol
• Monoisotopic Mass: 397.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea

Comprehensive Overview of 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea (CAS No. 1207006-25-4)

The compound 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea, identified by its CAS number 1207006-25-4, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique tetrahydroisoquinoline core, coupled with a dimethoxyphenyl moiety and a urea linkage, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and receptor interactions, which aligns with current trends in precision medicine and targeted drug delivery.

In recent years, the scientific community has increasingly focused on small-molecule inhibitors and modulators, with 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea emerging as a subject of study due to its potential bioactivity. This compound's multi-functional groups allow it to interact with diverse biological targets, a feature highly sought after in drug discovery. Its CAS 1207006-25-4 designation ensures precise identification in global databases, facilitating collaborative research and regulatory compliance.

The rise of AI-driven drug design and computational chemistry has further amplified interest in compounds like 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea. Researchers frequently search for "tetrahydroisoquinoline derivatives and their applications" or "urea-linked compounds in pharmacology," reflecting the compound's relevance in modern medicinal chemistry. Its structural complexity also makes it a valuable case study for molecular docking simulations and QSAR modeling, addressing common queries about structure-activity relationships.

From a synthetic perspective, the preparation of CAS 1207006-25-4 involves sophisticated organic synthesis techniques, including amide coupling and cyclization reactions. These methods are frequently discussed in forums and publications focused on advanced synthetic routes, catering to chemists seeking to optimize yield and purity. The compound's dimethoxyphenyl group, in particular, is a hotspot for derivatization studies, as it influences both solubility and binding affinity—key factors in pharmacokinetic optimization.

Beyond its chemical attributes, 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea is often explored in the context of neurodegenerative diseases and inflammatory pathways. Searches like "tetrahydroisoquinoline-based therapeutics" or "small molecules for CNS disorders" highlight its potential in addressing unmet medical needs. This aligns with the growing demand for novel therapeutic agents that can cross the blood-brain barrier, a recurring theme in both academic and industry-driven research.

In summary, 3-(2,3-dimethoxyphenyl)-1-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea (CAS 1207006-25-4) represents a fascinating intersection of chemical innovation and biological relevance. Its study not only advances our understanding of molecular interactions but also contributes to the broader goals of personalized medicine and sustainable drug development. As research continues, this compound is poised to remain a focal point in discussions about next-generation therapeutics and cutting-edge chemistry.